Cas no 901229-09-2 (1-(3,4-dimethylphenyl)-3-(4-ethoxyphenyl)-8-fluoro-1H-pyrazolo4,3-cquinoline)

• Product Name: 1-(3,4-dimethylphenyl)-3-(4-ethoxyphenyl)-8-fluoro-1H-pyrazolo4,3-cquinoline
• CAS No: 901229-09-2
• MF: C₂₆H₂₂FN₃O
• MW: 411.470789432526
• CID: 6318956
• PubChem ID: 20852908
• Update Time: 2025-10-12

1-(3,4-dimethylphenyl)-3-(4-ethoxyphenyl)-8-fluoro-1H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethylphenyl)-3-(4-ethoxyphenyl)-8-fluoro-1H-pyrazolo4,3-cquinoline
• 1-(3,4-dimethylphenyl)-3-(4-ethoxyphenyl)-8-fluoro-1H-pyrazolo[4,3-c]quinoline
• AKOS001805018
• F3407-1637
• 901229-09-2
• 1-(3,4-dimethylphenyl)-3-(4-ethoxyphenyl)-8-fluoropyrazolo[4,3-c]quinoline

• Inchi： 1S/C26H22FN3O/c1-4-31-21-10-6-18(7-11-21)25-23-15-28-24-12-8-19(27)14-22(24)26(23)30(29-25)20-9-5-16(2)17(3)13-20/h5-15H,4H2,1-3H3
• InChI Key： KNGGYAHQWPOYTQ-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C1=C(C=N2)C(C2C=CC(=CC=2)OCC)=NN1C1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 411.17469050g/mol
• Monoisotopic Mass: 411.17469050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 39.9Ų

Additional information on 1-(3,4-dimethylphenyl)-3-(4-ethoxyphenyl)-8-fluoro-1H-pyrazolo4,3-cquinoline

1-(3,4-Dimethylphenyl)-3-(4-Ethoxyphenyl)-8-Fluoro-1H-Pyrazolo[4,3-c]Quinoline: A Comprehensive Overview

The compound 1-(3,4-dimethylphenyl)-3-(4-ethoxyphenyl)-8-fluoro-1H-pyrazolo[4,3-c]quinoline, identified by the CAS number 901229-09-2, is a highly complex and intriguing molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule belongs to the class of pyrazoloquinolines, which are known for their unique structural features and diverse biological activities. The presence of multiple functional groups, including aromatic rings, fluorine atoms, and ether linkages, contributes to its multifaceted chemical properties and potential applications in drug discovery.

Recent studies have highlighted the importance of pyrazoloquinoline derivatives in the development of novel therapeutic agents. The pyrazolo[4,3-c]quinoline core of this compound serves as a scaffold for various bioactive molecules. The substitution pattern at positions 1 and 3 with 3,4-dimethylphenyl and 4-ethoxyphenyl groups introduces steric and electronic effects that significantly influence the molecule's stability and reactivity. Additionally, the fluorine atom at position 8 imparts unique electronic properties, enhancing the compound's ability to interact with biological targets.

The synthesis of this compound involves a series of intricate reactions that require precise control over reaction conditions. Researchers have employed various strategies, including Suzuki coupling and Stille coupling reactions, to construct the aromatic heterocyclic framework. The incorporation of fluorine atoms has been achieved through nucleophilic aromatic substitution or electrophilic fluorination methods. These synthetic routes not only demonstrate the versatility of modern organic chemistry techniques but also pave the way for further modifications to optimize the compound's biological profile.

From a pharmacological perspective, this compound has shown promising results in preclinical studies. Its ability to inhibit key enzymes involved in cellular signaling pathways makes it a potential candidate for treating diseases such as cancer and neurodegenerative disorders. For instance, studies have demonstrated that this compound exhibits significant antitumor activity by targeting specific oncogenic kinases. Furthermore, its selectivity towards certain receptor subtypes suggests that it could be developed into a highly specific therapeutic agent with minimal off-target effects.

The structural complexity of this molecule also presents challenges in terms of scalability and cost-effectiveness for large-scale production. However, advancements in catalytic asymmetric synthesis and continuous flow chemistry are addressing these limitations. These innovations are expected to facilitate the commercialization of this compound as a novel drug candidate.

In conclusion, the compound 1-(3,4-dimethylphenyl)-3-(4-ethoxyphenyl)-8-fluoro-1H-pyrazolo[4,3-c]quinoline represents a remarkable example of how structural diversity can lead to innovative solutions in drug discovery. Its unique combination of chemical features and promising biological activities make it a focal point for ongoing research efforts. As our understanding of its properties continues to grow, this molecule holds great potential for advancing medical science and improving human health.